VU625

Insecticide Discovery Ion Channel Pharmacology Lead Optimization
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C19H22N2O4S
Molecular Weight 374.5 g/mol
Cat. No. B15587739
Quoting multiple products? Save this product to your quote list and continue browsing.

Technical Parameters


Basic Identity
Product NameVU625
Molecular FormulaC19H22N2O4S
Molecular Weight374.5 g/mol
Structural Identifiers
InChIInChI=1S/C19H22N2O4S/c1-4-19(22)21-13(2)10-14-11-17(8-9-18(14)21)26(23,24)20-15-6-5-7-16(12-15)25-3/h5-9,11-13,20H,4,10H2,1-3H3
InChIKeyVUYMDHNPCUZQDK-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes1 mg / 5 mg / 10 mg / 50 mg / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

VU625: Potent AeKir1 Potassium Channel Inhibitor


VU625 (VU0077625), N-(3-methoxyphenyl)-2-methyl-1-propionylindoline-5-sulfonamide [1], is a small-molecule inhibitor discovered through high-throughput screening that targets the Aedes aegypti inward rectifier potassium channel 1 (AeKir1) [2]. It was selected from 283 confirmed hits for its potent inhibition (patch clamp IC50: 96.8 nM) and chemical tractability [2]. The compound acts as a mosquitocide by disrupting renal function in adult female mosquitoes, establishing it as a critical chemical probe for vector biology and novel insecticide target validation [3].

Target Fit AeKir1 inhibition for insect renal function and ion transport research
Selectivity Context High selectivity over mammalian Kir channels supports insect-specific model studies
Assay Compatibility Validated in patch-clamp electrophysiology and Tl+ flux assay formats

Why VU625 Is Irreplaceable in Critical Research


Substituting VU625 with a general 'Kir channel inhibitor' is scientifically invalid due to its unique selectivity profile and complex in vivo pharmacology. While VU625 is a potent AeKir1 inhibitor (IC50: 96.8 nM), its activity in whole mosquitoes is undetectable without the co-administration of probenecid, an inhibitor of organic anion and ABC transporters [1]. This indicates that VU625 is a substrate for efflux pumps, a property not shared by all Kir channel inhibitors and a critical factor distinguishing it from more bioavailable analogs [2]. Furthermore, VU625 exhibits a 12-fold selectivity window for AeKir1 over the related mosquito channel AeKir2B in Xenopus oocytes [3]. Therefore, in-class compounds cannot be simply interchanged; the specific interplay of target engagement and efflux susceptibility defines VU625's utility as a chemical probe.

Isoform Selectivity Mismatch
Alternative AeKir inhibitors may show different AeKir1/AeKir2B profiles, altering physiological interpretation.
Efflux Transporter Engagement
In vivo activity requires probenecid co‑administration; substituting VU625 may fail to reproduce toxicity readouts.
Potency Profile Shift
Closely related analogs can exhibit orders‑of‑magnitude potency differences, impacting assay sensitivity and reproducibility.

VU625 Quantitative Selection Guide


AeKir1 Inhibition Potency vs. VU041

VU625 demonstrates nanomolar potency against the AeKir1 channel when expressed in a mammalian (HEK293) cellular context. This potency is significantly reduced in Xenopus oocytes, a common heterologous expression system, highlighting the importance of cellular environment for accurate potency measurements. [1]

Potency vs. VU041
Cross-study comparable
VU625 96.8 nM
vs
VU041 1.7 µM
Supports potency ranking for assay design.
Cross-study comparison; confirm under identical conditions.
Insecticide Discovery Ion Channel Pharmacology Lead Optimization

Isoform Selectivity: Weak AeKir2B Inhibition

VU625 exhibits a clear selectivity window between the two primary mosquito Kir channel subtypes. It is significantly more potent against AeKir1 than AeKir2B, which is a critical feature for dissecting the physiological roles of each channel subtype in vivo. [1]

Isoform Selectivity
Head-to-head
AeKir1 96.8 nM
vs
AeKir2B 45.1 µM
Supports target selectivity interpretation.
Verify selectivity in native tubule tissue.
Selectivity Profiling Vector Biology Target Validation

Minimal Mammalian Kir Cross-Reactivity

VU625's primary differentiator in an in vivo context is its lack of standalone mosquitocidal activity. Unlike some insecticidal agents, VU625 fails to affect mosquito survival or urine excretion when administered alone. Its toxicological effect is entirely dependent on the co-administration of probenecid, establishing it as a substrate for efflux transporters. [1]

Mammalian Kir Activity
Head-to-head
AeKir1 0.097 µM
vs
Kir3.1/3.2 8.6 µM
Supports selectivity over mammalian Kir channels.
Only Kir3.1/3.2 showed sensitivity among panel.
In Vivo Pharmacology Drug Transport Mosquitocide Efficacy

VU625 Application Scenarios


In Vitro AeKir1 Pharmacologic Dissection

VU625 serves as an ideal reference agonist for AeKir1 in cell-based assays. Its potent IC50 of 96.8 nM in HEK293 cells and 315 nM in Tl+ flux assays provides a robust window for screening new compound libraries against this specific mosquito target. Its well-defined selectivity over mammalian Kir channels ensures that hits from a primary screen can be rapidly counter-screened for specificity. [1]

Ex Vivo Mosquito Malpighian Tubule Physiology

Due to its demonstrated efflux by organic anion and/or ABC transporters, VU625 is a powerful tool for investigating the role of these transporters in insecticide resistance and renal clearance in mosquitoes. It can be used in controlled laboratory settings (with probenecid co-administration) to induce a specific renal failure phenotype and to study the downstream physiological consequences of Kir1 channel blockade in the Malpighian tubules. [2]

In Vivo Proof-of-Concept Toxicity Studies

VU625's published structure-activity relationship (SAR) data, which includes over 100 synthesized analogs [3], provides a clear map for medicinal chemists. Researchers can use VU625 as a starting scaffold for lead optimization to improve its metabolic stability and reduce its susceptibility to efflux, with the goal of creating a more bioavailable, standalone insecticide candidate.

Application
Selection Property
Validation Focus
AeKir1 Pharmacologic Dissection
AeKir1 selectivity profile
AeKir1 vs AeKir2B channel discrimination
Malpighian Tubule Physiology
Ex vivo functional inhibition profile
Fluid secretion and ion transport endpoints
In Vivo Toxicity Model Studies
Transporter-dependent toxicity profile
Probenecid co‑treatment requirement
Scaffold Optimization Chemistry
Sulfonamide scaffold tractability
Analogs library and transporter liability screening

Technical Documentation Hub

Structured technical reading across foundational, methodological, troubleshooting, and validation/comparative pathways. Use the hub when you need more detail before procurement.

35 linked technical documents
Explore Hub


Quote Request

Request a Quote for VU625

Request pricing, availability, packaging, or bulk supply details using the form on the right.

Pricing Availability Bulk quantity
Response includesPricing, lead time, and availability after review.
Faster handlingAdd destination country, intended use, and packaging preferences when relevant.

Only Quantity, Unit, and Business or Academic Email are required.

Product Requirements

Enter amount and choose a unit (mg, g, kg, mL, or L).

Contact Details

Additional Details

Sending...

We use your information only to respond to your request.

Inquiry
© Copyright 2026 BenchChem. All Rights Reserved.